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Compound of Interest

Compound Name: N-nitroso-vortioxetine

CAS No.: 2925447-38-5

Cat. No.: B15813911

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Essential Safety and

Handling Protocol

N-nitroso-vortioxetine is a nitrosamine impurity that may arise during the synthesis or storage

of Vortioxetine, a medication for major depressive disorder.[1] Given that many N-nitroso

compounds are potent carcinogens, handling N-nitroso-vortioxetine in a laboratory setting

demands rigorous safety protocols to minimize exposure and ensure the well-being of research

personnel. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to support your laboratory's commitment to safety and research

excellence.

Essential Safety Information at a Glance
All personnel handling N-nitroso-vortioxetine must be thoroughly trained on its potential

hazards and the procedures outlined in this guide. All work with this compound must be

conducted in a designated area, such as a certified chemical fume hood, to minimize the risk of

inhalation.
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Property Value Source

Chemical Name

1-(2-((2,4-

Dimethylphenyl)thio)phenyl)-4-

nitrosopiperazine

[2]

Molecular Formula C18H21N3OS [1][3]

Molecular Weight 327.45 g/mol [1][3]

Acceptable Intake (AI) Limit 400 ng/day [1][4][5][6]

Appearance Light Yellow Solid

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is critical when handling N-nitroso-vortioxetine. The following

table outlines the minimum required PPE.

PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles

with side-shields.

Protects eyes from splashes

and airborne particles.

Hand Protection

Nitrile gloves (double-gloving is

recommended, especially for

handling concentrated

solutions or the pure

compound).

Prevents skin contact. Nitrile

gloves are preferred for their

chemical resistance.[7][8]

Body Protection
A fully-fastened laboratory

coat.

Protects skin and street

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

or work within a certified

chemical fume hood.

Minimizes inhalation exposure

to the compound.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing exposure risk. The following

workflow outlines the key steps for safely handling N-nitroso-vortioxetine in a laboratory

setting.
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Preparation

Handling

Decontamination & Waste Disposal

Final Steps

Don all required PPE

Verify fume hood certification and function

Prepare designated work area with absorbent pads

Weigh N-nitroso-vortioxetine in fume hood

Proceed to handling

Prepare solutions in fume hood

Decontaminate surfaces and equipment

Proceed to cleanup

Segregate solid waste in labeled hazardous waste container Segregate liquid waste in labeled hazardous waste container

Remove PPE in the correct order

Finalize Finalize

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-nitroso-vortioxetine.
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Experimental Protocols: Detailed Methodologies
1. Preparation and Handling of N-nitroso-vortioxetine Stock Solutions:

Objective: To safely prepare a stock solution of N-nitroso-vortioxetine for experimental use.

Materials: N-nitroso-vortioxetine solid, appropriate solvent (e.g., DMSO, Methanol),

calibrated analytical balance, volumetric flasks, pipettes, and vortex mixer.

Procedure:

Ensure all personal protective equipment is worn correctly.

Perform all work in a certified chemical fume hood.

Cover the work surface with disposable absorbent pads.

Carefully weigh the desired amount of N-nitroso-vortioxetine solid on an analytical

balance within the fume hood.

Transfer the weighed solid to a volumetric flask.

Add a portion of the desired solvent to the flask and gently swirl to dissolve the solid.

Once dissolved, bring the solution to the final volume with the solvent.

Cap the flask and mix the solution thoroughly using a vortex mixer.

Label the stock solution clearly with the compound name, concentration, date, and your

initials.

Store the stock solution in a properly labeled, sealed container in a designated and secure

location.

2. Decontamination Protocol:

Objective: To effectively decontaminate surfaces and equipment that have come into contact

with N-nitroso-vortioxetine.
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Materials: Decontamination solution (e.g., a 1:1 solution of hydrobromic acid and acetic acid

is effective for destroying nitrosamines), appropriate cleaning materials (e.g., absorbent

pads, wipes), and waste disposal containers.[9] Exposure to UV light can also degrade

nitrosamines.[9]

Procedure:

Wearing appropriate PPE, prepare the decontamination solution within a chemical fume

hood.

Wipe down all contaminated surfaces with the decontamination solution.

Allow the solution to remain on the surfaces for a sufficient contact time (consult relevant

literature for specific times).

Wipe the surfaces again with a clean, damp cloth to remove any residual decontamination

solution.

All cleaning materials used in this process must be disposed of as hazardous waste.

Disposal Plan: Ensuring Safe and Compliant Waste
Management
Proper disposal of N-nitroso-vortioxetine and all contaminated materials is imperative to

prevent environmental contamination and accidental exposure.

Solid Waste:

Collect all contaminated solid waste, including unused N-nitroso-vortioxetine powder,

contaminated gloves, absorbent pads, and other disposable materials, in a dedicated and

clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing N-nitroso-vortioxetine in a separate, clearly labeled

hazardous liquid waste container.
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Decontamination of Glassware:

Glassware that has come into contact with N-nitroso-vortioxetine should be

decontaminated using the protocol described above before being washed and reused.

By implementing these comprehensive safety and handling procedures, researchers can

confidently and safely work with N-nitroso-vortioxetine, ensuring both personal safety and the

integrity of their research. This commitment to best practices fosters a culture of safety and

responsibility within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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